(+)-7,7-Dimethyl-2-aza-spiro[4.4]nonan-3-one

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 8,8-dimethyl-2-azaspiro[4.4]nonan-3-one
• InChI: InChI=1S/C10H17NO/c1-9(2)3-4-10(6-9)5-8(12)11-7-10/h3-7H2,1-2H3,(H,11,12)
• InChI Key: RDJWDZURNKBDSS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(C1)CC(=O)NC2)C

Description

(+)-7,7-Dimethyl-2-aza-spiro[4.4]nonan-3-one is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ester 3 (380 mg, 1.6 mmol) and Raney Nickel (1 g) were suspended in methanol (75 mL) and shaken under a hydrogen atmosphere for 24 hours. The catalyst was removed by filtration, the filtrate concentrated to give the lactam 4 (246 mg, 94%) as a white solid.